![molecular formula C16H15ClN2O4S B1261130 6-chloro-N-(3,4-dimethylphenyl)-3-oxo-4H-1,4-benzoxazine-7-sulfonamide](/img/structure/B1261130.png)
6-chloro-N-(3,4-dimethylphenyl)-3-oxo-4H-1,4-benzoxazine-7-sulfonamide
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Overview
Description
6-chloro-N-(3,4-dimethylphenyl)-3-oxo-4H-1,4-benzoxazine-7-sulfonamide is a benzoxazine.
Scientific Research Applications
Catalytic Applications
- N-bromo sulfonamide reagents, similar in structure to 6-chloro-N-(3,4-dimethylphenyl)-3-oxo-4H-1,4-benzoxazine-7-sulfonamide, have been utilized as catalysts in the synthesis of various derivatives, such as 9-aryl-1,8-dioxo-octahydroxanthene, highlighting their potential in facilitating condensation reactions under neutral media (Khazaei et al., 2016).
Synthesis of Heterocyclic Compounds
- These compounds are also instrumental in the synthesis of heterocyclic compounds, such as 4H-pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives, demonstrating their versatility in chemical synthesis and their alignment with green chemistry protocols (Khazaei et al., 2015).
Biological Screening and Fingerprint Applications
- Derivatives of this compound have shown significant biological activities and have been used in molecular docking to crystal structures of target proteins. Additionally, they have applications in latent fingerprint analysis, indicating their utility in forensic science (Khan et al., 2019).
Anti-Tubercular Activity
- Some derivatives of benzoxazine have been studied for their anti-tubercular activity against Mycobacterium tuberculosis, showcasing the potential medicinal applications of these compounds (Karunanidhi et al., 2016).
Antibacterial Activity
- Analogues of 1,4-benzoxazine have been synthesized and shown to possess antibacterial activity against various strains, highlighting their relevance in the development of new antibacterial agents (Kadian et al., 2012).
Proton Exchange Membrane in Fuel Cells
- Sulfonic acid-containing benzoxazine monomers have been synthesized and used in the development of proton exchange membranes for direct methanol fuel cells, indicating their application in energy technology (Yao et al., 2014).
properties
Molecular Formula |
C16H15ClN2O4S |
---|---|
Molecular Weight |
366.8 g/mol |
IUPAC Name |
6-chloro-N-(3,4-dimethylphenyl)-3-oxo-4H-1,4-benzoxazine-7-sulfonamide |
InChI |
InChI=1S/C16H15ClN2O4S/c1-9-3-4-11(5-10(9)2)19-24(21,22)15-7-14-13(6-12(15)17)18-16(20)8-23-14/h3-7,19H,8H2,1-2H3,(H,18,20) |
InChI Key |
NLCUMMKSKTZTBQ-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NS(=O)(=O)C2=C(C=C3C(=C2)OCC(=O)N3)Cl)C |
Canonical SMILES |
CC1=C(C=C(C=C1)NS(=O)(=O)C2=C(C=C3C(=C2)OCC(=O)N3)Cl)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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